N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(2,2-diphenylacetamido)benzofuran-2-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[(2,2-diphenylacetyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C31H24N2O5/c34-30(27(20-9-3-1-4-10-20)21-11-5-2-6-12-21)33-28-23-13-7-8-14-24(23)38-29(28)31(35)32-22-15-16-25-26(19-22)37-18-17-36-25/h1-16,19,27H,17-18H2,(H,32,35)(H,33,34)
• InChI Key: AKVANRQCKLKUTJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C3=C(C4=CC=CC=C4O3)NC(=O)C(C5=CC=CC=C5)C6=CC=CC=C6
• Molecular Formula: C31H24N2O5
• Molecular Weight: 504.5 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(2,2-diphenylacetamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C31H24N2O5 and its molecular weight is 504.542. The purity is usually 95%.
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Scientific Research Applications

Synthesis Approaches

Novel synthetic pathways have been developed to create complex molecules that incorporate the benzodifuran and benzofuran moieties, which are related to the chemical structure of interest. For instance, Yoshioka et al. (2013) have described a method for synthesizing dihydrobenzofurans through the insertion of arynes into formamides, followed by trapping with zinc enolates of α-chlorinated methines, leading to benzofurans upon further reactions (Yoshioka et al., 2013). Similarly, Gabriele et al. (2006) have achieved the synthesis of 2,3-dihydrobenzo[1,4]dioxine and 3,4-dihydro-2H-benzo[1,4]oxazine derivatives through tandem palladium-catalyzed oxidative aminocarbonylation-cyclization, showcasing a diverse approach to constructing complex scaffolds (Gabriele et al., 2006).

Biological Activities

The benzodifuran and benzofuran scaffolds are explored for various biological activities. Abu‐Hashem et al. (2020) synthesized novel compounds derived from benzodifuran and evaluated them for their anti-inflammatory and analgesic activities, discovering compounds with significant COX-2 inhibitory activity, highlighting the potential therapeutic applications of these scaffolds (Abu‐Hashem et al., 2020). Additionally, Qin et al. (2017) have reported on the diversity-oriented synthesis of libraries based on benzofuran and 2,3-dihydrobenzofuran scaffolds, underlining the role of these structures in the development of biologically active compounds, including potential drugs (Qin et al., 2017).